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Compound of Interest

Compound Name: Octadecanamide, N-octadecyl-

Cat. No.: B077672 Get Quote

Essential Safety and Handling Guide for
Octadecanamide, N-octadecyl-
For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe handling of chemicals is paramount. This guide provides essential, immediate

safety and logistical information for handling Octadecanamide, N-octadecyl- (CAS No. 13276-

08-9), with a focus on personal protective equipment (PPE), operational procedures, and

disposal.

Personal Protective Equipment (PPE)
While Octadecanamide, N-octadecyl- is reported by a large majority of suppliers as not

meeting the criteria for GHS hazard classification, adherence to good industrial hygiene and

safety practices is crucial.[1] This includes the use of appropriate personal protective

equipment, especially when handling the substance in a way that may generate dust.

The following table summarizes the recommended PPE for handling Octadecanamide, N-
octadecyl-.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye/Face Protection Safety Goggles
EN 166 (EU) or

NIOSH (US) approved

To protect against

dust particles and

potential splashes.[2]

[3]

Skin Protection
Chemical-resistant

gloves

Compliant with EU

Directive 89/686/EEC

and EN 374

To prevent direct skin

contact.[2] Gloves

should be inspected

before use and

disposed of properly

after handling.[2][4]

Protective Clothing

Fire/flame resistant

and impervious

clothing

To minimize skin

exposure to the

chemical.[2]

Respiratory Protection Full-face respirator

NIOSH/MSHA or

European Standard

EN 149 approved

Recommended if

exposure limits are

exceeded, or if

irritation is

experienced,

particularly in

environments where

dust formation is

likely.[2][3]

Operational Plans: Handling and Storage
Handling:

Handle in a well-ventilated area to keep airborne concentrations low.[2][3]

Avoid the formation and accumulation of dust.[2][3]

Use non-sparking tools to prevent ignition sources.[2]
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Wash hands thoroughly after handling and before reuse of any contaminated clothing.[2][3]

Avoid contact with skin and eyes.[2][3]

Storage:

Store in a tightly closed container.[2][3]

Keep in a dry, cool, and well-ventilated place.[2][3]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plans
Proper disposal of Octadecanamide, N-octadecyl- and its containers is essential to prevent

environmental contamination.

Chemical Disposal: The material can be disposed of by sending it to a licensed chemical

destruction facility or through controlled incineration with flue gas scrubbing.[2] Do not allow

the chemical to enter drains or sewer systems.[2]

Container Disposal: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable for other purposes and dispose of it in a sanitary landfill. Combustible packaging

materials may be incinerated under controlled conditions.[2]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and seek medical advice.[2]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor.[2]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][3]

In the event of a spill, immediately clean it up while wearing appropriate PPE. Sweep up the

material and place it into a suitable, clean, dry, and closed container for disposal.[3] Avoid

generating dust during cleanup.[3]

Safe Handling Workflow
The following diagram illustrates the standard operational workflow for handling

Octadecanamide, N-octadecyl- in a laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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